Cas no 76552-45-9 (Benzenepropanoic acid, 4-(fluorosulfonyl)-b-oxo-, methyl ester)

• Product Name: Benzenepropanoic acid, 4-(fluorosulfonyl)-b-oxo-, methyl ester
• CAS No: 76552-45-9
• MF: C₁₀H₉FO₅S
• MW: 260.238865613937
• CID: 580948
• PubChem ID: 296353
• Update Time: 2025-04-19

Benzenepropanoic acid, 4-(fluorosulfonyl)-b-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-(fluorosulfonyl)-b-oxo-, methyl ester
• methyl 3-(4-fluorosulfonylphenyl)-3-oxopropanoate
• NSC166444
• 76552-45-9
• DTXSID50304601
• SCHEMBL11201805
• NSC-166444

• Inchi： 1S/C10H9FO5S/c1-16-10(13)6-9(12)7-2-4-8(5-3-7)17(11,14)15/h2-5H,6H2,1H3
• InChI Key： LQMKWWRTMAZSLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(CC(=O)OC)=O)=CC=1)(=O)(=O)F

Computed Properties

• Exact Mass: 260.01547
• Monoisotopic Mass: 260.01547272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• PSA: 77.51